Cas no 1643-91-0 (9H-Purin-2-amine,9-(phenylmethyl)-6-(trifluoromethyl)-)

• Product Name: 9H-Purin-2-amine,9-(phenylmethyl)-6-(trifluoromethyl)-
• CAS No: 1643-91-0
• MF: C₁₃H₁₀F₃N₅
• MW: 293.247211933136
• CID: 177240
• PubChem ID: 248785
• Update Time: 2025-04-19

9H-Purin-2-amine,9-(phenylmethyl)-6-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 9H-Purin-2-amine,9-(phenylmethyl)-6-(trifluoromethyl)-
• 9-benzyl-6-(trifluoromethyl)purin-2-amine
• 1643-91-0
• AKOS000320392
• NSC66235
• DTXSID80290048
• 9-benzyl-6-(trifluoromethyl)-9h-purin-2-amine
• NSC-66235

• Inchi： 1S/C13H10F3N5/c14-13(15,16)10-9-11(20-12(17)19-10)21(7-18-9)6-8-4-2-1-3-5-8/h1-5,7H,6H2,(H2,17,19,20)
• InChI Key： PPAWYMYPHFUEOB-UHFFFAOYSA-N
• SMILES： FC(C1C2=C(N=C(N)N=1)N(C=N2)CC1C=CC=CC=1)(F)F

Computed Properties

• Exact Mass: 293.089
• Monoisotopic Mass: 293.08882983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 69.6Ų

Experimental Properties

• PSA: 69.62